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Compound of Interest

Compound Name: 3,4-Diethoxybenzoic acid

Cat. No.: B181347

Disclaimer: A specific Safety Data Sheet (SDS) for 3,4-Diethoxybenzoic acid was not located
in publicly available resources. The following guide is based on the closely related analogue,
3,4-Dimethoxybenzoic acid (CAS No. 93-07-2), and is provided for illustrative and informational
purposes only. Chemical properties and toxicological data can vary significantly between even
closely related compounds. This information must not be used as a substitute for a substance-
specific SDS for 3,4-Diethoxybenzoic acid. Researchers, scientists, and drug development
professionals must obtain and consult the official SDS from the manufacturer or supplier before
handling 3,4-Diethoxybenzoic acid.

Hazard Identification and Classification

3,4-Dimethoxybenzoic acid is classified as a hazardous substance. The primary hazards are
related to irritation of the skin, eyes, and respiratory tract.[1][2] It is also harmful if swallowed.[1]

1.1 GHS Classification Summary

The following table summarizes the Globally Harmonized System (GHS) classification for 3,4-
Dimethoxybenzoic acid.
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation.[2]
[31[4]

Serious Eye Damage/Eye
o Y geisy 2/12A
Irritation

H319: Causes serious eye
irritation.[2][3][4]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation.[2][3][4]

Acute Toxicity, Oral (Legacy

Classification)

Harmful if swallowed (R22).[1]

1.2 GHS Label Elements
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Element Details
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[2][4] H319: Causes
serious eye irritation.[2][4] H335: May cause

respiratory irritation.[2][4]

Precautionary Statements (Prevention)

P261: Avoid breathing dust. P264: Wash skin
thoroughly after handling. P271: Use only
outdoors or in a well-ventilated area. P280:
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

Precautionary Statements (Response)

P302 + P352: IF ON SKIN: Wash with plenty of
soap and water. P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3]
P312: Call a POISON CENTER or
doctor/physician if you feel unwell. P332 +
P313: If skin irritation occurs: Get medical
advice/attention. P337 + P313: If eye irritation

persists: Get medical advice/attention.

Precautionary Statements (Storage)

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed.[3] P405: Store
locked up.[3]

Precautionary Statements (Disposal)

P501: Dispose of contents/container to an

approved waste disposal plant.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,4-Dimethoxybenzoic acid is

provided below.
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Property Value
Molecular Formula CoH1004[5]
Molecular Weight 182.17 g/mol [6]
White to off-white or pale yellow crystalline
Appearance
powder.[1][7]
Odor Odorless.[1]
Melting Point 179 - 182 °C[1]
N Slightly soluble in water.[1] Soluble in organic
Solubility ]
solvents like ethanol.
- Stable under normal temperatures and
Stability

pressures.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

3.1 Engineering Controls

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

o Safety Stations: Ensure safety showers and eyewash stations are close to the workstation

location.[3]

3.2 Personal Protective Equipment (PPE) Summary

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.himedialabs.com/us/grm2775-3-4-dimethoxybenzoic-acid.html
https://www.scbt.com/p/3-4-dimethoxybenzoic-acid-93-07-2
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dimethoxybenzoic%20acid%20(veratric%20acid).pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[1]
Gloves must be inspected prior to use and
disposed of in accordance with good laboratory

practices.

Respiratory Protection

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed whenever workplace
conditions warrant a respirator's use.[1] Use a
NIOSH/MSHA approved respirator if exposure

limits are exceeded or if irritation is experienced.

[3]

Handling and Storage

4.1 Handling Protocols

Avoid breathing dust.[2]

Wash hands thoroughly after handling.[3]

4.2 Storage Protocols

Avoid contact with skin, eyes, and clothing.[2]

Ensure adequate ventilation and avoid dust formation.[3]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[1][3]
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
o Store locked up.[3]

o Recommended storage temperature is 15 — 25 °C.[4]

Emergency and First Aid Procedures

The following table outlines the recommended first aid measures in case of exposure. Medical
attention should be sought immediately in all cases of significant exposure.[1]

Exposure Route First Aid Protocol

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If breathing is
difficult, give oxygen. Call a POISON CENTER

or doctor/physician if you feel unwell.[1][3]

Inhalation

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact _ _ .
contaminated clothing and shoes. Get medical

advice/attention if skin irritation occurs.[1][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses, if present and easy to do. Continue

rinsing. Get medical attention immediately.[1][3]

Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of water. Get

medical aid immediately.[1]

Accidental Release and Firefighting Measures

6.1 Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required. Ensure adequate
ventilation. Avoid dust formation. Evacuate personnel to safe areas.[3]
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e Environmental Precautions: Do not let product enter drains.[3]

e Containment and Cleanup: Vacuum or sweep up material and place into a suitable, labeled
disposal container.[1] Avoid generating dusty conditions.

6.2 Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO2), or
alcohol-resistant foam.[1][3]

o Specific Hazards: Combustible material. Hazardous decomposition products include carbon
monoxide and carbon dioxide.[1][2]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][3]

Toxicological and Disposal Information

7.1 Toxicological Summary

e The toxicological properties have not been fully investigated.[3]

o Acute Toxicity: An intraperitoneal LD50 in mice was reported as >800 mg/kg.[1]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]
7.2 Disposal Considerations

» Dispose of contents and container in a manner consistent with federal, state, and local
regulations.[1]

e Waste must be disposed of by treatment at a permitted facility or as advised by your local
hazardous waste regulatory authority.

« Do not re-use empty containers.

Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://www.carlroth.com/medias/SDB-4230-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIxNTB8YXBwbGljYXRpb24vcGRmfGFHUmtMMmc0T0M4NU1UZ3lNamczTkRZeU5ETXdMMU5FUWw4ME1qTXdYMDFVWDBWT0xuQmtaZ3w5NDE5YTM1OWYzMjc0ZTMwNzc0Y2YwMzJmMWViOWVjOTJjMGZmNzcyNjRhMzliMjBjOGRhZjA3NTUwOWVjMGQ0
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://ferris.msdssoftware.com/ImageDir/D511B3BE98C54A4DA65517A8D91742CC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram outlines the logical workflow for handling 3,4-Dimethoxybenzoic acid in a
research environment.

Safe Handling Workflow for 3,4-Dimethoxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide on the Safe Handling of 3,4-
Diethoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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